Cas no 877631-39-5 (N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide)

• Product Name: N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide
• CAS No: 877631-39-5
• MF: C₂₂H₃₀N₄O₃
• MW: 398.498605251312
• CID: 5845628
• PubChem ID: 16809765
• Update Time: 2025-06-07

N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]oxamide
• N-butyl-N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]ethanediamide
• AKOS024653552
• N1-butyl-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide
• F2504-0106
• SR-01000020012
• SR-01000020012-1
• 877631-39-5
• N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C22H30N4O3/c1-2-3-11-23-21(27)22(28)24-17-19(20-10-7-16-29-20)26-14-12-25(13-15-26)18-8-5-4-6-9-18/h4-10,16,19H,2-3,11-15,17H2,1H3,(H,23,27)(H,24,28)
• InChI Key： YPBPACFLDXEYKY-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C(NCC(C1=CC=CO1)N1CCN(C2=CC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 398.23179083g/mol
• Monoisotopic Mass: 398.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.8Ų

Additional information on N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide

Introduction to N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide (CAS No. 877631-39-5)

N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide, with the CAS number 877631-39-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a furan ring, a phenylpiperazine moiety, and an ethane diamide backbone. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide can be represented as follows: the furan ring provides aromatic stability and contributes to the compound's hydrophobic properties, while the phenylpiperazine moiety is known for its ability to interact with various receptors, particularly serotonin receptors. The ethane diamide backbone serves as a linker between these functional groups, enhancing the compound's overall flexibility and bioavailability.

Recent studies have focused on the pharmacological properties of N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide. One notable area of research is its potential as an antidepressant. The phenylpiperazine moiety is a common structural feature in many antidepressant drugs, such as sertraline and paroxetine, which target serotonin receptors. Preliminary in vitro and in vivo studies have shown that N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide exhibits selective serotonin reuptake inhibition (SSRI) activity, making it a promising candidate for further development in this therapeutic area.

Another area of interest is the compound's potential anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis and neurodegenerative disorders. Research has indicated that the furan ring in N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide may contribute to its anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines. This makes it a valuable target for developing new anti-inflammatory drugs.

The bioavailability and pharmacokinetics of N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide have also been studied extensively. Its unique structure allows for good oral absorption and distribution throughout the body. Studies have shown that it has a favorable half-life, which is crucial for maintaining therapeutic levels over an extended period. Additionally, the compound has demonstrated low toxicity in preclinical trials, suggesting a favorable safety profile.

In terms of clinical applications, N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide has shown promise in treating various conditions. For instance, it has been evaluated in preclinical models of depression and anxiety disorders, where it exhibited significant efficacy comparable to existing treatments. Furthermore, its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory conditions.

The synthesis of N-butyl-N'-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylethanediamide involves several steps, including the formation of the furan ring, the introduction of the phenylpiperazine moiety, and the final coupling reaction to form the ethane diamide backbone. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if needed.

In conclusion, N-butyl-N'-2-(furan-2-yr)-2-(4-pheynlpiperazin-l-yi)ethylcthanediamide (CAS No. 877631–39–5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an attractive target for further investigation. Ongoing research continues to explore its therapeutic applications and optimize its properties for clinical use.